Cas no 834912-22-0 (Methanesulfonamide, N-[4-[(1Z)-1,2-diphenyl-1-decenyl]phenyl]-)

Methanesulfonamide, N-[4-[(1Z)-1,2-diphenyl-1-decenyl]phenyl]- structure
834912-22-0 structure
Product name:Methanesulfonamide, N-[4-[(1Z)-1,2-diphenyl-1-decenyl]phenyl]-
CAS No:834912-22-0
MF:C29H35NO2S
MW:461.658706903458
CID:670037
PubChem ID:71415175

Methanesulfonamide, N-[4-[(1Z)-1,2-diphenyl-1-decenyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide, N-[4-[(1Z)-1,2-diphenyl-1-decenyl]phenyl]-
    • N-[4-(1,2-diphenyldec-1-enyl)phenyl]methanesulfonamide
    • N-[4-(1,2-DIPHENYLDEC-1-EN-1-YL)PHENYL]METHANESULFONAMIDE
    • 834912-22-0
    • DTXSID70834596
    • Inchi: InChI=1S/C29H35NO2S/c1-3-4-5-6-7-14-19-28(24-15-10-8-11-16-24)29(25-17-12-9-13-18-25)26-20-22-27(23-21-26)30-33(2,31)32/h8-13,15-18,20-23,30H,3-7,14,19H2,1-2H3
    • InChI Key: NFDHZOLMDRUUNT-UHFFFAOYSA-N
    • SMILES: CCCCCCCCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)NS(=O)(=O)C)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 461.23885053g/mol
  • Monoisotopic Mass: 461.23885053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 673
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 54.6Ų
  • XLogP3: 9.3

Methanesulfonamide, N-[4-[(1Z)-1,2-diphenyl-1-decenyl]phenyl]- Related Literature

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